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dihydrochloride

Cat. No.: B1400745 Get Quote

An In-Depth Technical Guide to (S)-1,2-Dimethylpiperazine Dihydrochloride for Advanced

Research and Development

Abstract
(S)-1,2-Dimethylpiperazine dihydrochloride (CAS No. 485841-50-7) is a chiral heterocyclic

building block of significant interest to the pharmaceutical and agrochemical industries. Its

stereochemically defined structure serves as a critical synthon in the development of complex,

biologically active molecules. The piperazine core is a privileged scaffold in medicinal

chemistry, frequently utilized to modulate aqueous solubility, lipophilicity, and receptor-binding

affinity. This guide, prepared from the perspective of a Senior Application Scientist, provides an

in-depth overview of this compound, consolidating essential technical data on its chemical

properties, synthesis, analytical characterization, applications in drug discovery, and

comprehensive safety protocols. The methodologies described herein are grounded in

established chemical principles to ensure reproducibility and reliability in a research and

development setting.

Compound Identification and Physicochemical
Properties
The unambiguous identification of a chemical entity is the foundation of all subsequent

research. (S)-1,2-Dimethylpiperazine dihydrochloride is the hydrochloride salt of the (S)-
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enantiomer of 1,2-dimethylpiperazine. The dihydrochloride form enhances the compound's

stability and aqueous solubility, rendering it more amenable for use in various synthetic and

biological applications compared to its free base form.

Property Value Source(s)

CAS Number 485841-50-7 [1][2][3][4][5]

Chemical Name
(S)-1,2-Dimethylpiperazine

dihydrochloride
[1][3]

Synonyms

(2S)-1,2-dimethylpiperazine

dihydrochloride, (S)-1,2-

dimethylpiperazine 2HCl

[1][3]

Molecular Formula C₆H₁₆Cl₂N₂ [1]

Molecular Weight 187.11 g/mol [1][2]

Appearance White to off-white solid [3]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]

Synthesis and Manufacturing Considerations
The synthesis of chiral piperazines like (S)-1,2-dimethylpiperazine is a non-trivial process that

requires precise control over stereochemistry. While multiple routes to racemic 1,2-

dimethylpiperazine exist, achieving the enantiomerically pure (S)-form typically involves either

asymmetric synthesis or chiral resolution of a racemic mixture. The final step involves salt

formation with hydrochloric acid to yield the stable dihydrochloride product.

From a process chemistry perspective, the selection of a synthetic route is governed by factors

such as cost of starting materials, scalability, overall yield, and the robustness of the chiral

control step. A generalized workflow illustrates the key decision points in manufacturing this

chiral intermediate.
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Caption: Standard analytical workflow for quality control of the title compound.

Applications in Research and Drug Development
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The piperazine heterocycle is a cornerstone of modern medicinal chemistry, appearing in

numerous FDA-approved drugs. [6][7]Its utility stems from several key features:

Physicochemical Modulation: The two nitrogen atoms can be protonated, allowing for fine-

tuning of a drug's solubility and pharmacokinetic profile.

Structural Scaffold: The piperazine ring provides a rigid, well-defined linker to orient

pharmacophoric groups in three-dimensional space for optimal interaction with biological

targets. [7]* Synthetic Tractability: The secondary amine functionalities offer straightforward

handles for chemical modification.

The specific value of (S)-1,2-Dimethylpiperazine dihydrochloride lies in its defined

stereochemistry. Biological systems are chiral, and often only one enantiomer of a drug is

responsible for the desired therapeutic effect, while the other may be inactive or cause

unwanted side effects. Using an enantiomerically pure building block like this one ensures that

the final drug candidate has the correct spatial orientation, a critical aspect of rational drug

design. [8][9]
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Caption: Role of a chiral building block in stereoselective drug synthesis.
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Safety, Handling, and Storage
As with any chemical reagent, proper handling procedures are essential to ensure personnel

safety. (S)-1,2-Dimethylpiperazine dihydrochloride is classified as harmful if swallowed and

causes skin and eye irritation. [3]

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN166 or

NIOSH standards). [10]* Hand Protection: Handle with chemical-impermeable gloves (e.g.,

nitrile rubber) inspected prior to use. [10]* Skin and Body Protection: Wear a lab coat. For

larger quantities, consider impervious clothing. [10]* Respiratory Protection: Avoid dust

formation. [11]If dust is generated, use a NIOSH-approved particulate respirator.

Handling and Storage Protocol
Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.

[10]Eyewash stations and safety showers must be readily accessible.

Handling: Avoid contact with skin, eyes, and clothing. [12]Avoid breathing dust. Wash hands

thoroughly after handling. [12]3. Storage: Keep the container tightly closed in a dry, cool, and

well-ventilated place. [10][12]Store under an inert atmosphere (e.g., nitrogen or argon) as the

material may be sensitive to air or moisture.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention. [1][11]* In Case of Skin

Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of water.

Consult a doctor if irritation persists. [1][11]* In Case of Eye Contact: Rinse cautiously with

pure water for at least 15 minutes. [1][11]Remove contact lenses, if present and easy to do.

Continue rinsing and consult a doctor. [3]* If Swallowed: Rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or doctor immediately. [1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1400745#s-1-2-dimethylpiperazine-dihydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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